Cas no 882847-27-0 (Fmoc-n-2-(tritylmercapto)ethyl-glycine)

• Product Name: Fmoc-n-2-(tritylmercapto)ethyl-glycine
• CAS No: 882847-27-0
• MF: C₃₈H₃₃NO₄S
• MW: 599.737929105759
• CID: 710351
• PubChem ID: 17040132
• Update Time: 2025-06-13

Fmoc-n-2-(tritylmercapto)ethyl-glycine Chemical and Physical Properties

Names and Identifiers

• FMOC-NHOMOCYS(TRT)-OH
• 2-[9H-fluoren-9-ylmethoxycarbonyl(2-tritylsulfanylethyl)amino]acetic acid
• Fmoc-N-[2-(tritylmercapto)ethyl]-Gly-OH
• N-(((9H-Fluoren-9-yl)methoxy)carbonyl)-N-(2-(tritylthio)ethyl)glycine
• N-{[(9H-Fluoren-9-yl)methoxy]carbonyl}-N-{2-[(triphenylmethyl)sulfanyl]ethyl}glycine
• Fmoc-N-[2-(tritylmercapto)ethyl]-glycine
• 882847-27-0
• MFCD08457837
• E70787
• DTXSID40589223
• Fmoc-N-[2-(tritylmercapto)ethyl]glycine
• AKOS025405481
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}({2-[(triphenylmethyl)sulfanyl]ethyl})amino)acetic acid
• CS-0367555
• DB-220741
• {[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]({2-[(TRIPHENYLMETHYL)SULFANYL]ETHYL})AMINO}ACETIC ACID
• N-Fmoc-N-(2-trityl-thio-ethyl)glycine
• Fmoc-n-2-(tritylmercapto)ethyl-glycine

• Inchi： 1S/C38H33NO4S/c40-36(41)26-39(37(42)43-27-35-33-22-12-10-20-31(33)32-21-11-13-23-34(32)35)24-25-44-38(28-14-4-1-5-15-28,29-16-6-2-7-17-29)30-18-8-3-9-19-30/h1-23,35H,24-27H2,(H,40,41)
• InChI Key： UJSOKTVPMWHIDT-UHFFFAOYSA-N
• SMILES： S(CCN(CC(=O)O)C(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 599.21300
• Monoisotopic Mass: 599.21302971g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 44
• Rotatable Bond Count: 12
• Complexity: 856
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 8.2
• Topological Polar Surface Area: 92.1Ų

Experimental Properties

• PSA: 92.14000
• LogP: 8.04740

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds

Additional information on Fmoc-n-2-(tritylmercapto)ethyl-glycine

Introduction to Fmoc-n-2-(tritylmercapto)ethyl-glycine (CAS No. 882847-27-0)

Fmoc-n-2-(tritylmercapto)ethyl-glycine is a specialized compound in the field of chemical biology and pharmaceutical research, widely recognized for its unique structural and functional properties. This compound, identified by the CAS number 882847-27-0, plays a crucial role in the synthesis of peptide-based therapeutics and diagnostic agents. Its molecular structure incorporates both Fmoc (fluorenylmethyloxycarbonyl) and tritylmercapto functional groups, which contribute to its versatility in various biochemical applications.

The Fmoc group is a protecting group commonly used in solid-phase peptide synthesis (SPPS), facilitating the stepwise assembly of amino acids into polypeptides. In contrast, the tritylmercapto moiety introduces a sulfur-rich environment, making it valuable for stabilizing reactive intermediates and enhancing the reactivity of certain biomolecules. The combination of these features makes Fmoc-n-2-(tritylmercapto)ethyl-glycine an indispensable tool in modern synthetic chemistry.

Recent advancements in medicinal chemistry have highlighted the importance of sulfur-containing compounds in drug design. The thiol group in tritylmercapto provides a nucleophilic center that can participate in various chemical reactions, including disulfide bond formation, which is critical for the stability and bioactivity of many therapeutic proteins. This property has been leveraged in the development of novel antiviral and anticancer agents, where precise control over molecular architecture is essential.

The compound's utility extends beyond simple peptide synthesis. Researchers have utilized Fmoc-n-2-(tritylmercapto)ethyl-glycine as a building block for more complex molecules, such as peptidomimetics and protease inhibitors. These derivatives often exhibit enhanced pharmacokinetic profiles and improved target specificity, making them attractive candidates for clinical trials. For instance, studies have demonstrated its efficacy in modulating enzyme activity by incorporating it into designed peptides that mimic natural substrates or bind to specific protein targets.

In the realm of bioconjugation chemistry, the thiol group serves as an anchor for attaching various functional molecules, including fluorescent dyes, affinity tags, and drug payloads. This capability has been exploited in the development of bioimaging agents and targeted drug delivery systems. The stability provided by the trityl group ensures that these conjugates remain intact under physiological conditions, while the Fmoc moiety allows for easy removal during purification processes.

The synthesis of Fmoc-n-2-(tritylmercapto)ethyl-glycine involves meticulous optimization to ensure high yield and purity. Advanced synthetic techniques, such as automated solid-phase synthesis and continuous flow chemistry, have been employed to streamline production. These methods not only improve efficiency but also minimize impurities, which is critical for pharmaceutical applications where safety and efficacy are paramount.

One notable application of this compound is in the field of antibody-drug conjugates (ADCs). ADCs represent a cutting-edge class of cancer therapeutics that combine the targeting ability of antibodies with the cytotoxic effects of small molecule drugs. The thiol group in Fmoc-n-2-(tritylmercapto)ethyl-glycine allows for covalent attachment of cytotoxic payloads to antibodies, ensuring precise delivery to tumor cells while sparing healthy tissues.

The growing interest in sulfur-based compounds has also spurred research into their role in redox signaling pathways within cells. Thiol groups are known to participate in maintaining cellular redox balance, influencing various biological processes such as stress response and inflammation. By incorporating compounds like Fmoc-n-2-(tritylmercapto)ethyl-glycine into research models, scientists aim to uncover new therapeutic strategies targeting these pathways.

In conclusion, Fmoc-n-2-(tritylmercapto)ethyl-glycine (CAS No. 882847-27-0) is a multifaceted compound with significant implications in synthetic chemistry and drug development. Its unique structural features enable diverse applications ranging from peptide synthesis to advanced bioconjugation techniques. As research continues to uncover new therapeutic possibilities, this compound is poised to play an increasingly vital role in addressing complex medical challenges.